95-84-1

2-Amino-4-methylphenol

In Stock

• CAS RN:
• 95-84-1

• Formula:
• C7H9NO

• InChI:
• InChI=1S/C7H9NO/c1-5-2-3-7(9)6(8)4-5/h2-4,9H,8H2,1H3

• InChIKey:
• ZMXYNJXDULEQCK-UHFFFAOYSA-N

• 2-Amino-4-methylphenol is the major sensitizer in contact allergy to Disperse Yellow 3. It reacts with acetylacetone in absolute ethanol to yield 4-(2-hydroxy-5-methylphenyl)imino-2-pentanone. It was converted to dihydrophenoxazinone by purified human hemoglobin.
  2-amino-4-methylphenol is a brown powder. (NTP, 1992)
  

2-Ethenylphenol

In Stock

• CAS RN:
• 695-84-1

• Formula:
• C8H8O

• InChI:
• InChI=1S/C8H8O/c1-2-7-5-3-4-6-8(7)9/h2-6,9H,1H2

• InChIKey:
• JESXATFQYMPTNL-UHFFFAOYSA-N

• 2-Ethenylphenol is a natural product found in Cinnamomum verum with data available.

Salinazid

In Stock

• CAS RN:
• 495-84-1

• Formula:
• C13H11N3O2

• InChI:
• InChI=1S/C13H11N3O2/c17-12-4-2-1-3-11(12)9-15-16-13(18)10-5-7-14-8-6-10/h1-9,17H,(H,16,18)/b15-9+

• InChIKey:
• VBIZUNYMJSPHBH-OQLLNIDSSA-N

• SIH is a lipophilic cell-permeable iron chelator. It stimulates iron release from, and inhibits iron uptake by, SK-N-MC human neuroblastoma cells when used at a concentration of 25 µM. SIH inhibits cumene hydroperoxide-induced membrane lipid peroxidation but not ABAP-induced formation of cytosolic peroxyl radicals in HepG2 human hepatocellular carcinoma cells (IC50s = 0.833 and >4,000 µM, respectively). It inhibits hydrogen peroxide-induced mitochondrial membrane depolarization in H9c2 rat cardiomyocytes (EC50 = 0.8 µM). SIH (1.0 mg/kg) completely prevents mortality in a rabbit model of cardiotoxicity induced by chronic administration of daunorubicin.
  Salinazid is a potent Cu(II) ionophore which preferentially kills HepG2 cells over HUVEC cells, and is superior to clioquinol.
  

2-Isopropylthioxanthone

In Stock

• CAS RN:
• 5495-84-1

• Formula:
• C16H14OS

• InChI:
• InChI=1S/C16H14OS/c1-10(2)11-7-8-15-13(9-11)16(17)12-5-3-4-6-14(12)18-15/h3-10H,1-2H3

• InChIKey:
• KTALPKYXQZGAEG-UHFFFAOYSA-N

• 2-Isopropylthioxanthone is a compound, which can play the role of a sulfur type photoinitiator in printing industries and UV-cured inks for food packaging materials.
  
  

(2-(Piperidin-1-ylmethyl)phenyl)methanol hydrochloride

In Stock

• CAS RN:
• 92195-84-1

• Formula:
• C13H20ClNO

• InChI:
• InChI=1S/C13H19NO.ClH/c15-11-13-7-3-2-6-12(13)10-14-8-4-1-5-9-14;/h2-3,6-7,15H,1,4-5,8-11H2;1H

• InChIKey:
• NRYGNJJHVIUUSA-UHFFFAOYSA-N

• (2-(Piperidin-1-ylmethyl)phenyl)methanol hydrochloride is a useful research compound. Its molecular formula is C13H20ClNO and its molecular weight is 241.76. The purity is usually 95%.

2-(2-fluorophenyl)-4H-3,1-benzoxazin-4-one

Usually In Stock

• CAS RN:
• 18595-84-1

• Formula:
• C14H8FNO2

• InChI:
• InChI=1S/C14H8FNO2/c15-11-7-3-1-5-9(11)13-16-12-8-4-2-6-10(12)14(17)18-13/h1-8H

• InChIKey:
• UHJQEWLULUOONU-UHFFFAOYSA-N

• 2-(2-fluorophenyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C14H8FNO2 and its molecular weight is 241.22 g/mol. The purity is usually 95%.

N-methyl-2-(methylamino)propanamide

In Stock

• CAS RN:
• 63095-84-1

• Formula:
• C5H12N2O

• InChI:
• InChI=1S/C5H12N2O/c1-4(6-2)5(8)7-3/h4,6H,1-3H3,(H,7,8)

• InChIKey:
• GFQCCPONSFHKMZ-UHFFFAOYSA-N

• N-methyl-2-(methylamino)propanamide is a useful research compound. Its molecular formula is C5H12N2O and its molecular weight is 116.16 g/mol. The purity is usually 95%.

2',7-Dihydroxy-4',5'-methylenedioxyisoflavone

• CAS RN:
• 21495-84-1

• Formula:
• C16H10O6

• InChI:
• InChI=1S/C16H10O6/c17-8-1-2-9-13(3-8)20-6-11(16(9)19)10-4-14-15(5-12(10)18)22-7-21-14/h1-6,17-18H,7H2

• InChIKey:
• WMDDXGLVVGBJSO-UHFFFAOYSA-N

• 2',7-dihydroxy-4',5'-methylenedioxyisoflavone is a pseudobaptigenin that is pseudobaptigenin substituted by a hydroxy groups at position 2'. It has a role as a plant metabolite. It is a hydroxyisoflavone and a member of benzodioxoles. It derives from a pseudobaptigenin.

4-(3-Methyl-5-phenylisoxazol-4-yl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 181695-84-1

• Formula:
• C16H14N2O3S

• InChI:
• InChI=1S/C16H14N2O3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(21-18-11)13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,19,20)

• InChIKey:
• SMSOSOLCGZNKJS-UHFFFAOYSA-N

• 4-(3-Methyl-5-phenylisoxazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H14N2O3S and its molecular weight is 314.4 g/mol. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-((4-nitrophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-84-1

• Formula:
• C23H21N7O5S

• InChI:
• InChI=1S/C23H21N7O5S/c1-35-18-8-2-15(3-9-18)23(32)24-13-12-20-27-26-19-10-11-22(28-29(19)20)36-14-21(31)25-16-4-6-17(7-5-16)30(33)34/h2-11H,12-14H2,1H3,(H,24,32)(H,25,31)

• InChIKey:
• FECGQFDSBFFOKF-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-((4-nitrophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H21N7O5S and its molecular weight is 507.53. The purity is usually 95%.

2-((Tert-butyldimethylsilyloxy)methyl) pyridine-4-boronic acid pinacol ester

In Stock

• CAS RN:
• 880495-84-1

• Formula:
• C18H32BNO3Si

• InChI:
• InChI=1S/C18H32BNO3Si/c1-16(2,3)24(8,9)21-13-15-12-14(10-11-20-15)19-22-17(4,5)18(6,7)23-19/h10-12H,13H2,1-9H3

• InChIKey:
• HHPSYFYQUPVLNV-UHFFFAOYSA-N

• 2-((Tert-butyldimethylsilyloxy)methyl) pyridine-4-boronic acid pinacol ester is a useful research compound. Its molecular formula is C18H32BNO3Si and its molecular weight is 349.3. The purity is usually 95%.

Gemcitabine Triphosphate (triethylammonium salt form)

• CAS RN:
• 1035495-84-1

• Formula:
• C9H14F2N3O13P3.C6H15N

• An impurity of Gemcitabine. Gemcitabine is an antineoplastic chemotherapy medication of the antimetabolites class. It halts cell division through damaging RNA or DNA which control the process. It can be used to treat multiple cancers.

1,3-dimethyl-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019095-84-1

• Formula:
• C16H16N4O3S

• InChI:
• InChI=1S/C16H16N4O3S/c1-9-6-11(20(3)18-9)15(21)17-16-19(2)10-7-12-13(8-14(10)24-16)23-5-4-22-12/h6-8H,4-5H2,1-3H3

• InChIKey:
• XTQISKVSKRJTFH-UHFFFAOYSA-N

• 1,3-dimethyl-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H16N4O3S and its molecular weight is 344.39. The purity is usually 95%.

(4-Benzylpiperazin-1-yl)(1-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl)methanone

In Stock

• CAS RN:
• 1111295-84-1

• Formula:
• C29H32N6O

• InChI:
• InChI=1S/C29H32N6O/c36-29(34-19-17-32(18-20-34)22-23-7-3-1-4-8-23)25-11-14-33(15-12-25)28-27-21-26(24-9-5-2-6-10-24)31-35(27)16-13-30-28/h1-10,13,16,21,25H,11-12,14-15,17-20,22H2

• InChIKey:
• PMZYUGZKLMXMPV-UHFFFAOYSA-N

• (4-Benzylpiperazin-1-yl)(1-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C29H32N6O and its molecular weight is 480.616. The purity is usually 95%.

4,6-dimethyl-N-[(oxan-3-yl)methyl]pyrimidin-2-amine

In Stock

• CAS RN:
• 1182995-84-1

• Formula:
• C12H19N3O

• InChI:
• InChI=1S/C12H19N3O/c1-9-6-10(2)15-12(14-9)13-7-11-4-3-5-16-8-11/h6,11H,3-5,7-8H2,1-2H3,(H,13,14,15)

• InChIKey:
• VWZXLXOPLCIHSC-UHFFFAOYSA-N

• 4,6-dimethyl-N-[(oxan-3-yl)methyl]pyrimidin-2-amine is a useful research compound. Its molecular formula is C12H19N3O and its molecular weight is 221.30 g/mol. The purity is usually 95%.

(Prop-2-yn-1-yl)[1-(thiophen-3-yl)ethyl]amine

• CAS RN:
• 1247595-84-1

• Formula:
• C9H11NS

• InChI:
• InChI=1S/C9H11NS/c1-3-5-10-8(2)9-4-6-11-7-9/h1,4,6-8,10H,5H2,2H3

• InChIKey:
• SJJOSZNAXQOZKM-UHFFFAOYSA-N

• (Prop-2-yn-1-yl)[1-(thiophen-3-yl)ethyl]amine is a useful research compound. Its molecular formula is C9H11NS and its molecular weight is 165.26 g/mol. The purity is usually 95%.

(4-phenylpiperazin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone

In Stock

• CAS RN:
• 1624395-84-1

• Formula:
• C16H22N2O2

• InChI:
• InChI=1S/C16H22N2O2/c19-16(14-6-12-20-13-7-14)18-10-8-17(9-11-18)15-4-2-1-3-5-15/h1-5,14H,6-13H2

• InChIKey:
• XXNDHRAWWXZYKY-UHFFFAOYSA-N

• (4-phenylpiperazin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.364. The purity is usually 95%.

1-((2-Chlorobenzyl)sulfonyl)-4-((furan-2-ylmethyl)sulfonyl)piperidine

In Stock

• CAS RN:
• 1705395-84-1

• Formula:
• C17H20ClNO5S2

• InChI:
• InChI=1S/C17H20ClNO5S2/c18-17-6-2-1-4-14(17)12-26(22,23)19-9-7-16(8-10-19)25(20,21)13-15-5-3-11-24-15/h1-6,11,16H,7-10,12-13H2

• InChIKey:
• VUYHWLLNVJNQFM-UHFFFAOYSA-N

• 1-((2-Chlorobenzyl)sulfonyl)-4-((furan-2-ylmethyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C17H20ClNO5S2 and its molecular weight is 417.92. The purity is usually 95%.

6-[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

Usually In Stock

• CAS RN:
• 2379995-84-1

• Formula:
• C19H20F3N7O

• InChI:
• InChI=1S/C19H20F3N7O/c20-19(21,22)18-26-24-15-4-5-16(27-29(15)18)28-9-7-12(8-10-28)11-30-17-6-3-14(23-25-17)13-1-2-13/h3-6,12-13H,1-2,7-11H2

• InChIKey:
• UHQAZAWSZVTUHB-UHFFFAOYSA-N

• 6-[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C19H20F3N7O and its molecular weight is 419.412. The purity is usually 95%.

(3R,4S)-4-(Trifluoromethyl)piperidine-3,4-diol;hydrochloride

In Stock

• CAS RN:
• 2418595-84-1

• Formula:
• C6H11ClF3NO2

• InChI:
• InChI=1S/C6H10F3NO2.ClH/c7-6(8,9)5(12)1-2-10-3-4(5)11;/h4,10-12H,1-3H2;1H/t4-,5+;/m1./s1

• InChIKey:
• LIOFHJZLJGZUKS-JBUOLDKXSA-N

• (3R,4S)-4-(Trifluoromethyl)piperidine-3,4-diol;hydrochloride is a useful research compound. Its molecular formula is C6H11ClF3NO2 and its molecular weight is 221.6. The purity is usually 95%.

Baricitinib phosphate

In Stock

• CAS RN:
• 1187595-84-1

• Formula:
• C₁₆H₂₀N₇O₆PS

• InChI:
• InChI=1S/C16H17N7O2S.H3O4P/c1-2-26(24,25)22-9-16(10-22,4-5-17)23-8-12(7-21-23)14-13-3-6-18-15(13)20-11-19-14;1-5(2,3)4/h3,6-8,11H,2,4,9-10H2,1H3,(H,18,19,20);(H3,1,2,3,4)

• InChIKey:
• FBPOWTFFUBBKBB-UHFFFAOYSA-N

• Baricitinib phosphate(INCB 028050;  LY 3009104) is a selective JAK1 and JAK2 inhibitor with IC50 of 5.9 nM and 5.7 nM, ~70 and ~10-fold selective versus JAK3 and Tyk2, no inhibition to c-Met and Chk2.IC50 Value: JAK1 (5.9 nM) and JAK2 (5.7 nM) [1].Target: JAK1/2in vitro: INCB028050 inhibits intracellular signaling of multiple proinflammatory cytokines including IL-6 and IL-23 at concentrations <50 nM. Significant efficacy, as assessed by improvements in clinical, histologic and radiographic signs of disease, was achieved in the rat adjuvant arthritis model with doses of INCB028050 providing partial and/or periodic inhibition of JAK1/JAK2 and no inhibition of JAK3 [1].in vivo: The efficacy following daily oral administration of INCB028050 was assessed at doses of 1, 3, or 10 mg/kg based on its pharmacokinetic profile in this species. Disease severity was assessed periodic...